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Compound of Interest

Compound Name: N-Desmethyl dosimertinib-d5

Cat. No.: B15140261

For researchers and drug development professionals, establishing the purity and analytical
profile of active pharmaceutical ingredients (APIs) and their metabolites is a cornerstone of
reliable and reproducible results. This guide provides a comprehensive comparison of the
analytical data for N-Desmethyl dosimertinib-d5, a deuterated metabolite of the EGFR
inhibitor Dosimertinib, with its non-deuterated counterpart and the parent drug, Osimertinib.
Detailed experimental protocols for key analytical techniques are also presented to support
robust in-house analysis.

N-Desmethyl dosimertinib-d5 is the deuterated form of N-Desmethyl osimertinib (also known
as AZ5104), a primary active metabolite of Osimertinib (AZD9291). The strategic inclusion of
deuterium atoms can modify the metabolic profile of the compound, potentially leading to a
longer half-life and altered pharmacokinetic properties. Accurate assessment of its purity and
impurity profile is therefore critical for its use as a reference standard in metabolic studies and
clinical trials.

Certificate of Analysis: A Comparative Overview

A Certificate of Analysis (CoA) is a crucial document that outlines the quality and purity of a
chemical substance. Below is a comparative summary of typical analytical data for N-
Desmethyl dosimertinib-d5, N-Desmethyl osimertinib, and Osimertinib. The data for N-
Desmethyl dosimertinib-d5 is representative, based on common specifications for deuterated
standards.
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N-Desmethyl ) . .
N-Desmethyl . o Osimertinib
Parameter . L osimertinib
dosimertinib-d5 (AZD9291)
(AZ5104)
White to Off-White White to Off-White White to Off-White
Appearance ) ) ]
Solid Solid Solid
Molecular Formula C27H26DsN702 C27H31N702 C2s8H33N702
Molecular Weight 490.63 g/mol 485.58 g/mol 499.61 g/mol
Purity (by HPLC) >98% >98% 299%[1]
Isotopic Purity (d5) >99% N/A N/A

Residual Solvents

Conforms to ICH Q3C

Conforms to ICH Q3C

Conforms to ICH Q3C

Water Content (by

] <0.5% <0.5% <0.5%
Karl Fischer)
Heavy Metals <10 ppm <10 ppm <10 ppm
-20°C, protect from -20°C, protect from Room Temperature,
Storage

light light protect from light

Experimental Protocols for Purity Assessment

Accurate determination of purity and impurity profiles relies on validated analytical methods.
High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS) are the most common techniques employed for the analysis of
Osimertinib and its metabolites.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination

This method is suitable for determining the purity of N-Desmethyl dosimertinib-d5 and
identifying any non-deuterated or other related impurities.

Instrumentation:

o HPLC system with UV or PDA detector
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e C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 pum)
Reagents:

o Acetonitrile (HPLC grade)

o Water (HPLC grade)

o Formic acid or Ammonium acetate buffer

Chromatographic Conditions:

Parameter Condition

Mobile Phase A 0.1% Formic acid in Water
Mobile Phase B 0.1% Formic acid in Acetonitrile
Gradient 10% B to 90% B over 15 minutes
Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 254 nm

| Injection Volume | 10 pL |
Sample Preparation:

o Accurately weigh and dissolve the sample in a suitable solvent (e.g., 50:50
Acetonitrile:Water) to a final concentration of 1 mg/mL.

« Filter the solution through a 0.22 um syringe filter before injection.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Quantification

LC-MS/MS provides high sensitivity and selectivity, making it ideal for quantifying low levels of
metabolites in biological matrices and for the precise determination of isotopic purity.
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Instrumentation:

o UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray

ionization (ESI) source.
Reagents:
o Acetonitrile (LC-MS grade)
o Water (LC-MS grade)
e Formic acid (LC-MS grade)

Chromatographic Conditions:

Parameter

Column

Condition

C18 reverse-phase column (e.g., 2.1 x 50
mm, 1.7 pm)

Mobile Phase A

0.1% Formic acid in Water

Mobile Phase B

0.1% Formic acid in Acetonitrile

Gradient 5% B to 95% B over 5 minutes
Flow Rate 0.4 mL/min
Column Temperature 40°C

| Injection Volume | 5 L |

Mass Spectrometric Conditions:

 lonization Mode: Positive Electrospray lonization (ESI+)

e Multiple Reaction Monitoring (MRM) Transitions:

o N-Desmethyl dosimertinib-d5: Precursor lon > Product lon (to be determined empirically,

expected m/z shift of +5 compared to the non-deuterated analog)
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o N-Desmethyl osimertinib (AZ5104): e.g., m/z 486.3 > 72.1
o Osimertinib (AZD9291): e.g., m/z 500.3 > 72.1

Sample Preparation: For analysis in biological matrices (e.g., plasma), a protein precipitation
step is typically required.

To 100 pL of plasma, add 300 pL of acetonitrile containing an appropriate internal standard.

Vortex for 1 minute to precipitate proteins.

Centrifuge at 10,000 x g for 10 minutes.

Transfer the supernatant to an autosampler vial for injection.

Visualizing Analytical Workflows and Biological
Pathways

To further clarify the processes and relationships discussed, the following diagrams are
provided.
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Caption: Analytical workflow for purity assessment of N-Desmethyl dosimertinib-d5.
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Caption: Simplified metabolic pathway of Osimertinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating Purity and Analysis of N-Desmethyl
dosimertinib-d5: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15140261#certificate-of-analysis-and-purity-
assessment-for-n-desmethyl-dosimertinib-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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